Cas no 1807145-29-4 (3-Bromo-2-fluoro-6-hydroxybenzoyl chloride)

• Product Name: 3-Bromo-2-fluoro-6-hydroxybenzoyl chloride
• CAS No: 1807145-29-4
• MF: C₇H₃BrClFO₂
• MW: 253.452924013138
• CID: 4971204
• Update Time: 2025-08-03

3-Bromo-2-fluoro-6-hydroxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-6-hydroxybenzoyl chloride

• Inchi： 1S/C7H3BrClFO2/c8-3-1-2-4(11)5(6(3)10)7(9)12/h1-2,11H
• InChI Key： HOSSOCAWAQQAJA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)Cl)C=1F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Additional information on 3-Bromo-2-fluoro-6-hydroxybenzoyl chloride

Introduction to 3-Bromo-2-fluoro-6-hydroxybenzoyl chloride (CAS No. 1807145-29-4)

3-Bromo-2-fluoro-6-hydroxybenzoyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1807145-29-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This benzoic acid derivative features a unique structural motif comprising a bromine atom at the 3-position, a fluorine atom at the 2-position, and a hydroxyl group at the 6-position, coupled with an acyl chloride functionality. Such structural characteristics make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The acyl chloride group in 3-Bromo-2-fluoro-6-hydroxybenzoyl chloride is highly reactive and serves as a crucial electrophile in organic transformations. This reactivity enables its use in forming amide, ester, and urea bonds, which are fundamental structural elements in many pharmacologically active compounds. The presence of both bromine and fluorine substituents further enhances its utility as a building block. Bromine atoms are known to participate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, while fluorine atoms can modulate metabolic stability, lipophilicity, and binding affinity in drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The incorporation of fluorine into benzene rings can lead to improved pharmacokinetic properties, including enhanced bioavailability and prolonged half-life. For instance, fluorinated benzoic acid derivatives have been explored for their potential applications in anti-inflammatory, anticancer, and antimicrobial therapies. The hydroxyl group in 3-Bromo-2-fluoro-6-hydroxybenzoyl chloride also provides an additional site for functionalization, allowing for further derivatization to tailor specific biological activities.

In the context of modern drug discovery, 3-Bromo-2-fluoro-6-hydroxybenzoyl chloride has been utilized in the synthesis of small-molecule inhibitors targeting various disease-related pathways. One notable area of research involves its application in developing kinase inhibitors, where the combination of bromine and fluorine substituents can optimize binding interactions with protein targets. Additionally, this compound has shown promise in generating probes for biochemical assays aimed at understanding enzyme mechanisms and identifying novel therapeutic targets.

The synthesis of 3-Bromo-2-fluoro-6-hydroxybenzoyl chloride typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromine and fluorine atoms, followed by hydroxyl group installation via selective hydrolysis or oxidation methods. The final step involves converting the carboxylic acid into an acyl chloride using reagents such as thionyl chloride or phosphorus pentachloride. These synthetic routes highlight the compound's significance as a synthetic intermediate in industrial-scale pharmaceutical production.

From a computational chemistry perspective, 3-Bromo-2-fluoro-6-hydroxybenzoyl chloride has been subjected to molecular modeling studies to predict its interactions with biological targets. Quantum mechanical calculations have been employed to elucidate its electronic structure and reactivity patterns, providing insights into how modifications at different positions can influence its biological efficacy. Such studies are crucial for rational drug design, enabling chemists to predict and optimize properties such as solubility, permeability across cell membranes (P-gp), and metabolic stability.

The pharmaceutical industry has also explored derivatives of 3-Bromo-2-fluoro-6-hydroxybenzoyl chloride for their potential therapeutic benefits. For example, researchers have synthesized analogs featuring different substituents to assess their activity against inflammatory diseases. Preliminary results suggest that certain modifications can enhance anti-inflammatory effects while minimizing off-target interactions. These findings underscore the compound's role as a scaffold for developing next-generation therapeutics.

In conclusion, 3-Bromo-2-fluoro-6-hydroxybenzoyl chloride (CAS No. 1807145-29-4) represents a valuable chemical entity with broad applications in synthetic chemistry and drug development. Its unique structural features make it an attractive intermediate for constructing complex bioactive molecules targeting various therapeutic areas. As research continues to uncover new applications for this compound, its significance is expected to grow further within the pharmaceutical and biotechnology sectors.